Cas no 16219-33-3 (1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl-)

• Product Name: 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl-
• CAS No: 16219-33-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1342258
• PubChem ID: 12728457
• Update Time: 2025-07-18

1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl-
• A843584
• AKOS011888641
• N-methyl-3-phenyl-1,2,4-oxadiazol-5-amine
• Z992944726
• 16219-33-3
• 1,2,4-Oxadiazole, 5-methylamino-3-phenyl-
• CS-0216992
• G23669
• SCHEMBL14520138
• EN300-65537

• Inchi： 1S/C9H9N3O/c1-10-9-11-8(12-13-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,11,12)
• InChI Key： ASCRDDKMHIKBII-UHFFFAOYSA-N
• SMILES： O1C(NC)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl-

Comprehensive Overview of 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl- (CAS No. 16219-33-3)

The compound 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl- (CAS No. 16219-33-3) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core substituted with an amino group at the 5-position and a phenyl ring at the 3-position. This structure is of significant interest in medicinal chemistry and material science due to its unique electronic properties and potential biological activities. Researchers often explore derivatives of 1,2,4-oxadiazole for applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing attention toward N-methyl-3-phenyl-1,2,4-oxadiazol-5-amine is its role as a versatile scaffold in pharmaceutical development. The 1,2,4-oxadiazole ring is known for its stability and ability to mimic peptide bonds, making it a valuable building block in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 16219-33-3 has garnered interest in the field of organic electronics. The conjugated system of the 1,2,4-oxadiazole ring, combined with the phenyl substituent, contributes to its electron-withdrawing properties, which are advantageous for designing organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns with the global push toward sustainable energy solutions and green chemistry, topics frequently searched by professionals and academics alike.

Synthetic routes to 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl- often involve cyclization reactions of amidoximes or nitrile oxides, followed by selective methylation. These methods are continually optimized to improve yield and reduce environmental impact, reflecting the broader industry focus on green synthesis and atom economy. Researchers are also investigating catalytic approaches to enhance the efficiency of producing such heterocyclic compounds, addressing the demand for scalable and cost-effective manufacturing processes.

The safety and handling of N-methyl-3-phenyl-1,2,4-oxadiazol-5-amine are well-documented, with standard laboratory precautions recommended for its use. While not classified as hazardous under typical conditions, proper storage and disposal practices are essential to ensure workplace safety. This emphasis on safety protocols resonates with the increasing awareness of occupational health and regulatory compliance in chemical industries.

Looking ahead, the versatility of CAS No. 16219-33-3 ensures its continued relevance in interdisciplinary research. Whether in drug discovery, materials science, or synthetic methodology development, this compound exemplifies the intersection of innovation and practicality. As the scientific community explores new frontiers in bioactive molecules and functional materials, 1,2,4-Oxadiazol-5-amine, N-methyl-3-phenyl- remains a compelling subject of study and application.